N1-(3-fluoro-4-methylphenyl)-N2-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

Specification

• CAS No.: 898430-20-1
• Molecular Formula: C25H24FN3O4S
• Molecular Weight: 481.54
• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]oxamide
• Standard InChI: InChI=1S/C25H24FN3O4S/c1-16-5-11-21(12-6-16)34(32,33)29-13-3-4-18-8-10-20(15-23(18)29)28-25(31)24(30)27-19-9-7-17(2)22(26)14-19/h5-12,14-15H,3-4,13H2,1-2H3,(H,27,30)(H,28,31)
• Standard InChI Key: HXYWJIRCPGNGGP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=C(C=C3)NC(=O)C(=O)NC4=CC(=C(C=C4)C)F

Introduction

N1-(3-fluoro-4-methylphenyl)-N2-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide is a complex organic compound featuring a unique combination of structural elements, including a 3-fluoro-4-methylphenyl group and a tosylated tetrahydroquinoline moiety linked by an oxalamide bridge. This compound belongs to the class of oxalamides, which are known for their diverse applications in medicinal chemistry and organic synthesis.

Synthesis and Preparation

The synthesis of N1-(3-fluoro-4-methylphenyl)-N2-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide typically involves several key steps, including the preparation of the tosylated tetrahydroquinoline and the 3-fluoro-4-methylphenylamine components. These components are then linked via an oxalamide bond, often through a condensation reaction involving oxalyl chloride or a similar reagent.

Potential Applications

Given its complex structure, N1-(3-fluoro-4-methylphenyl)-N2-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide may have potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. The presence of both the fluoro-methylphenyl and tetrahydroquinoline structures suggests relevance in pharmaceutical research, where such compounds are often explored for their biological activities.

Potential Biological Activities

• Antimicrobial Activity: Compounds with similar structural motifs have shown antimicrobial properties, suggesting potential applications in this area.

• Anticancer Activity: The oxalamide class has been explored for anticancer properties, although specific data on this compound is limited.

• Neuroprotective Effects: Tetrahydroquinoline derivatives have been studied for neuroprotective effects, which could be an area of interest for this compound.

Future Research Directions

• Biological Activity Screening: Conduct comprehensive biological activity screenings to identify potential therapeutic applications.

• Structural Modification: Explore structural modifications to enhance efficacy or reduce side effects.

• Pharmacokinetic Studies: Investigate pharmacokinetic properties to understand absorption, distribution, metabolism, and excretion (ADME) profiles.